Cas no 2229245-80-9 (methyl2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ylamine)

• Product Name: methyl2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ylamine
• CAS No: 2229245-80-9
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5926389
• PubChem ID: 165649864
• Update Time: 2025-06-08

methyl2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ylamine
• methyl[2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-yl]amine
• EN300-1771795
• 2229245-80-9

• Inchi： 1S/C13H20N2O/c1-13(2,14-3)10-5-6-12-11(9-10)15(4)7-8-16-12/h5-6,9,14H,7-8H2,1-4H3
• InChI Key： YYDFSOTYQXZMBJ-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2C1=CC=C(C=2)C(C)(C)NC

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.5Ų

Additional information on methyl2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ylamine

Introduction to Methyl 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ylamine and Its Significance in Modern Chemical Research

Methyl 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ylamine, identified by its CAS number 2229245-80-9, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzoxazinone class, a structural motif known for its diverse biological activities. The unique structural features of this molecule, particularly its benzoxazinone core and the presence of a methyl-substituted propylamine side chain, make it a promising candidate for further investigation in drug discovery and therapeutic development.

The benzoxazinone scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Specifically, the 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl moiety has been extensively studied for its potential pharmacological properties. Research has demonstrated that benzoxazinones exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. These properties are attributed to the ability of benzoxazinones to modulate key cellular pathways and enzymes involved in disease progression.

In recent years, there has been a growing interest in the development of novel compounds derived from natural products, particularly those derived from plants. The benzoxazinone class of compounds is commonly found in various plant species, where they serve as defense mechanisms against herbivores and pathogens. By synthesizing and modifying these natural scaffolds, chemists aim to discover new molecules with enhanced therapeutic potential. Methyl 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ylamine represents such an effort to harness the biological potential of benzoxazinones through structural optimization.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the benzoxazinone core, followed by functional group transformations to introduce the propylamine side chain. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve the desired molecular structure efficiently.

One of the most compelling aspects of Methyl 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-ylamine is its potential as a lead compound for drug development. Preclinical studies have shown that derivatives of benzoxazinones can interact with target proteins involved in cancer cell proliferation and apoptosis. For instance, certain benzoxazinones have been found to inhibit kinases and other enzymes that are overexpressed in tumor cells. The presence of the methyl-substituted propylamine group in this compound may further enhance its binding affinity and selectivity for these targets.

The pharmacokinetic properties of Methyl 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propan-2-yllamine are also of great interest. Studies have indicated that compounds with similar structures exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes them suitable candidates for further development into clinical candidates. Additionally, the compound's solubility and stability under various conditions are critical factors that need to be evaluated during drug development.

In conclusion, Methyl 2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yll)propanal-aniline represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable compound for further investigation. As research continues to uncover new therapeutic applications for benzoxazinones, compounds like this one will play a crucial role in the development of novel treatments for various diseases.